Cas no 851079-76-0 (N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851079-76-0
• MF: C₁₈H₁₆N₄O₄S
• MW: 384.409042358398
• CID: 6158883
• PubChem ID: 3396664
• Update Time: 2025-06-14

N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(3-methoxyphenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• 851079-76-0
• N-(3-methoxyphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(3-methoxyphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• F0599-0577
• AKOS024586011

• Inchi： 1S/C18H16N4O4S/c1-26-16-4-2-3-13(11-16)20-17(23)12-27-18-19-9-10-21(18)14-5-7-15(8-6-14)22(24)25/h2-11H,12H2,1H3,(H,20,23)
• InChI Key： YXEIGLMEZWWMBG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1=NC=CN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 384.08922618g/mol
• Monoisotopic Mass: 384.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851079-76-0)

The compound N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851079-76-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the imidazole and nitrophenyl moieties in its structure suggests a strong affinity for binding to active sites of target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling techniques to predict its interaction with various biological targets, further elucidating its potential applications.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, one study reported its ability to inhibit the NF-κB pathway, which is crucial in the regulation of inflammatory responses. Another study highlighted its potential as an anti-cancer agent, showing significant cytotoxicity against certain cancer cell lines while sparing normal cells. These findings underscore the compound's versatility and therapeutic potential.

The synthesis of N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide has also been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements have facilitated further pharmacological evaluations and have paved the way for preclinical studies. The compound's stability and bioavailability have been key areas of focus, with modifications to its structure being explored to enhance its pharmacokinetic properties.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed. Future research directions may include the development of derivatives with improved selectivity and reduced toxicity, as well as comprehensive toxicological studies to ensure safety.

In conclusion, N-(3-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluations will be essential to unlock its full therapeutic potential.